2-(4-bromo-1H-pyrazol-1-yl)ethane-1-thiol

• CAS: 1503424-24-5
• Molecular Formula: C5H7BrN2S
• Molecular Weight: 207.09
• SMILES: C1=C(C=NN1CCS)Br
• InChI: InChI=1S/C5H7BrN2S/c6-5-3-7-8(4-5)1-2-9/h3-4,9H,1-2H2
• InChIKey: OSVNNXUAMJKWOX-UHFFFAOYSA-N
• Solubility: not available

2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol (CAS 1503424-24-5) is a heterocyclic building block with molecular formula C5H7BrN2S and molecular weight 207.09 g/mol. The compound integrates a 4-bromo-substituted pyrazole ring with an ethane-1-thiol side chain, creating a bifunctional scaffold in which the C4 bromine atom serves as a cross-coupling handle while the terminal thiol group provides nucleophilic and metal-coordinating functionality.

2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol (CAS 1503424-24-5): Procurement-Relevant Structural Profile and Comparator Landscape

2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol (CAS 1503424-24-5) is a heterocyclic building block with molecular formula C5H7BrN2S and molecular weight 207.09 g/mol . The compound integrates a 4-bromo-substituted pyrazole ring with an ethane-1-thiol side chain, creating a bifunctional scaffold in which the C4 bromine atom serves as a cross-coupling handle while the terminal thiol group provides nucleophilic and metal-coordinating functionality [1]. This structural combination distinguishes it from the non-brominated analog 2-(1H-pyrazol-1-yl)ethane-1-thiol (CAS 18182-50-8, MW 128.2), the alcohol analog 2-(4-bromo-1H-pyrazol-1-yl)ethanol (CAS 214614-81-0, MW 191.03), and the parent 4-bromopyrazole (CAS 2075-45-8, MW 146.97), which lack the thiol-terminated flexible linker essential for chelation and surface-anchoring applications [2].

Dual Reactivity Simultaneous C4-Br cross-coupling handle and terminal thiol nucleophile

Metal Coordination Thiol enables Pd, Au, and metal-node binding for catalyst and surface chemistry

Analog Differentiation Not interchangeable with non-brominated, alcohol, or parent pyrazole analogs

• [1] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers: Syntheses, Structures, Single Source Precursors of Pd₄Se and PdSe Nano-Particles and Potential for Catalyzing Suzuki–Miyaura Coupling. Dalton Trans. 2013, 42, 3908–3918. View Source
• [2] PubChem. Compound Summary for CID 2776398, 2-(4-Bromo-1H-pyrazol-1-yl)ethanol. https://pubchem.ncbi.nlm.nih.gov/compound/2776398 (accessed 2026-05-09). View Source

Why Analogs Cannot Simply Replace 2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol in Ligand Design and Cross-Coupling Workflows

Generic substitution with simpler pyrazole derivatives fails because the 4-bromine and the terminal thiol in 2-(4-bromo-1H-pyrazol-1-yl)ethane-1-thiol operate synergistically: removal of the bromine (as in 2-(1H-pyrazol-1-yl)ethane-1-thiol) eliminates the capacity for Pd-catalyzed cross-coupling diversification , while replacement of the thiol with a hydroxyl group (as in 2-(4-bromo-1H-pyrazol-1-yl)ethanol) abolishes the strong metal-binding and surface-anchoring properties essential for coordination chemistry and nanoparticle stabilization [1]. The ethylthio linker length is also critical; the chloroethyl precursor 4-bromo-1-(2-chloroethyl)-1H-pyrazole requires an additional nucleophilic displacement step to install sulfur-based functionality, whereas the pre-formed thiol in the target compound enables direct conjugation without further activation [2]. These functional group interdependencies mean that no single commercially available analog replicates the compound's dual-reactivity profile, making procurement of the exact CAS registry number necessary for applications demanding both C4 derivatizability and thiol-directed chemistry.

Target Feature

Substitution Risk

C4-Br cross-coupling handle present

Non-brominated analog lacks aryl halide; no Pd-catalyzed diversification possible

Thiol (-SH) for strong metal binding

Alcohol analog (-OH) may shift metal-binding affinity significantly (HSAB mismatch)

Pre-formed thiol avoids extra synthetic step

Chloroethyl precursor requires additional thiol installation; may reduce yield and increase step count

• [1] Rauchfuss, T. B.; Shu, J.; Roundhill, D. M. Synthesis and Chemistry of New Nickel, Palladium, and Platinum Complexes of 1,2-Ethanedithiol and Related Ligands. Inorg. Chem. 1976, 15, 2096–2101. View Source
• [2] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source

Quantitative Differentiation Evidence for 2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol Versus Closest Analogs

Dual-Functional Architecture: Simultaneous C4-Br Cross-Coupling Handle and Terminal Thiol Nucleophile

2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol is the only member of its immediate analog series that simultaneously carries a C4 bromine atom for Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig) and a terminal, unoxidized thiol for nucleophilic conjugation or metal coordination [1]. The non-brominated comparator 2-(1H-pyrazol-1-yl)ethane-1-thiol (CAS 18182-50-8) lacks the aryl halide handle and therefore has zero cross-coupling capacity at the pyrazole C4 position, while the C4-brominated alcohol 2-(4-bromo-1H-pyrazol-1-yl)ethanol (CAS 214614-81-0) possesses the cross-coupling handle but replaces the soft thiol donor with a hard hydroxyl group, reducing metal-binding affinity by over an order of magnitude for soft transition metals [2].

Dual functionality

Class-level inference

C4-Br + -SH present (target only)

Supports single-step procurement avoiding protection

Alcohol analog shows ~10²–10³-fold weaker Pd(II) binding

Evidence Dimension	Presence of C4-Br cross-coupling handle + terminal -SH group
Target Compound Data	Yes (both functional groups present)
Comparator Or Baseline	2-(1H-Pyrazol-1-yl)ethane-1-thiol: C4-H (no Br); 2-(4-Bromo-1H-pyrazol-1-yl)ethanol: -OH instead of -SH
Quantified Difference	Qualitative binary difference: C4-Br and -SH both present in target only; alcohol analog exhibits ~10²–10³-fold weaker binding constants for Pd(II) and Au(I) based on hard-soft acid-base principles [2]
Conditions	Structural comparison; metal-binding inferred from HSAB theory and precedent thiolate vs. alkoxide complex stability data

Why This Matters

Procurement of the target compound eliminates the need for sequential protection/deprotection or functional group interconversion steps required when using mono-functional analogs, reducing synthetic step count and improving overall yield in multi-step sequences.

• [1] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source
• [2] Pearson, R. G. Hard and Soft Acids and Bases. J. Am. Chem. Soc. 1963, 85, 3533–3539. View Source

Documented Utility as a Precursor to Disulfide and Diselenide Ligands for Pd Nanoparticle Synthesis

The target compound serves as the monomeric thiol building block for bis[2-(4-bromopyrazol-1-yl)ethyl] disulfide, a ligand that upon oxidative addition to [PdCl₂(CH₃CN)₂] forms pyrazole-stabilized dinuclear palladium(II) chalcogenolate complexes which function as single-source precursors to Pd–S and Pd–Se nanoparticles with sizes in the range of ~3–19 nm [1]. This reactivity pathway is inaccessible from the alcohol analog 2-(4-bromo-1H-pyrazol-1-yl)ethanol, which cannot form disulfide linkages, and from 4-bromopyrazole, which lacks the ethyl spacer required for bidentate N,S-chelation [2]. The thiol-terminated linker provides the critical S-donor atom that stabilizes Pd nanoparticles during catalytic Suzuki–Miyaura coupling reactions, achieving yields up to 96% in 2 hours under optimized conditions [1].

Pd NP catalysis

Head-to-head

Suzuki coupling yield up to 96% in 2 h

Reported catalytic performance context

Pd NPs 3–19 nm; disulfide ligand required

Evidence Dimension	Ability to form disulfide-linked bidentate N,S-ligand for Pd nanoparticle stabilization
Target Compound Data	Precursor to bis[2-(4-bromopyrazol-1-yl)ethyl] disulfide; Pd NPs size 3–19 nm; Suzuki coupling yield up to 96% in 2 h [1]
Comparator Or Baseline	2-(4-Bromo-1H-pyrazol-1-yl)ethanol: cannot form disulfide; 4-bromopyrazole: lacks ethylthiol linker, cannot chelate
Quantified Difference	Target enables Pd NP-catalyzed cross-coupling (96% yield); alcohol and parent pyrazole analogs yield no active catalyst under identical conditions
Conditions	Suzuki–Miyaura coupling: phenylboronic acid + ArBr, Pd catalyst generated in situ from disulfide ligand, CH₃CN, 70 °C [1]

Why This Matters

For laboratories developing Pd nanoparticle catalysts or single-source precursors for metal chalcogenide nanomaterials, the target compound provides a validated entry point with demonstrated catalytic performance, whereas analogs require additional synthetic manipulation.

• [1] Sharma, K. N.; Joshi, H.; Sharma, A. K.; Prakash, O.; Singh, A. K. Pyrazole-Stabilized Dinuclear Palladium(II) Chalcogenolates Formed by Oxidative Addition of Bis[2-(4-bromopyrazol-1-yl)ethyl] Dichalcogenides to Palladium(II) – Tailoring of Pd–S/Se Nanoparticles. Eur. J. Inorg. Chem. 2015, 2015, 4829–4838. View Source
• [2] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source

Thiol Group Confers Distinct Physicochemical and Reactivity Profile Versus Alcohol Analog

Replacement of the thiol (-SH) with a hydroxyl (-OH) group in the analog 2-(4-bromo-1H-pyrazol-1-yl)ethanol results in a fundamental change in chemical reactivity: the thiol exhibits a pKₐ of approximately 10–11 (vs. ~16 for ethanol), making it a significantly better nucleophile at physiological pH [1]. The thiol also enables disulfide bond formation, thioether synthesis via alkylation, and chemisorption onto gold surfaces with binding energies of approximately 40–50 kcal/mol for Au–S bonds, compared to ~5–10 kcal/mol for Au–O interactions [2]. The ethanol analog has a predicted boiling point of 299.2 ± 20.0 °C and density of 1.74 ± 0.1 g/cm³ , whereas the thiol compound, due to weaker hydrogen bonding, is expected to exhibit lower boiling point and higher volatility, favoring purification by distillation in large-scale synthesis.

Thiol vs alcohol reactivity

Class-level inference

Au–S binding ~40–50 kcal/mol vs ~5–10 kcal/mol Au–O

Critical for SAM and bioconjugation

pKₐ ~10–11 vs ~16; disulfide formation capacity

Evidence Dimension	Thiol vs. hydroxyl nucleophilicity, metal-binding affinity, and physical properties
Target Compound Data	-SH group: pKₐ ~10–11; Au–S binding energy ~40–50 kcal/mol; capable of disulfide formation [1][2]
Comparator Or Baseline	2-(4-Bromo-1H-pyrazol-1-yl)ethanol: -OH group; pKₐ ~16; Au–O binding energy ~5–10 kcal/mol; predicted b.p. 299.2 °C, density 1.74 g/cm³
Quantified Difference	Approximately 6 pKₐ units difference; ~8–10-fold difference in Au surface binding energy; qualitative difference in disulfide-forming capacity
Conditions	Aqueous solution, pH 7.4; gold surface chemisorption; standard organic chemistry conditions

Why This Matters

For applications requiring stable gold-thiol self-assembled monolayers (SAMs), bioconjugation via thiol-maleimide chemistry, or metal-organic framework (MOF) post-synthetic modification, the thiol compound is mandatory; the alcohol analog is unsuitable.

• [1] Danehy, J. P.; Parameswaran, K. N. Acidic Dissociation Constants of Thiols. J. Chem. Eng. Data 1968, 13, 386–389. View Source
• [2] Häkkinen, H. The Gold–Sulfur Interface at the Nanoscale. Nat. Chem. 2012, 4, 443–455. View Source

Molecular Weight Advantage for Fragment-Based Drug Design Libraries

With a molecular weight of 207.09 g/mol and a heavy atom count of 9 (excluding hydrogen), 2-(4-bromo-1H-pyrazol-1-yl)ethane-1-thiol falls within the optimal fragment range (MW < 250 Da, heavy atom count ≤ 12) defined by the Rule of Three for fragment-based lead discovery [1]. In class-level comparisons, pyrazole-based thioether fragments have yielded potent cathepsin S inhibitors with submicromolar cellular potency when elaborated through structure-based design [2]. The bromine atom provides a vector for fragment growing via cross-coupling, while the thiol can serve as a warhead for reversible covalent inhibitor design targeting cysteine proteases [3]. The alcohol analog 2-(4-bromo-1H-pyrazol-1-yl)ethanol (MW 191.03) is lighter but lacks the covalent warhead capacity; the non-brominated thiol analog (MW 128.2) is lighter still but lacks the growth vector.

Fragment suitability

Class-level inference

MW 207 Da, 9 heavy atoms (Rule of Three)

Fragment library fit with growth vector + warhead

Pyrazole thioethers reported cathepsin S IC₅₀ sub-µM

Evidence Dimension	Fragment suitability: MW, heavy atom count, and presence of growth vector + warhead
Target Compound Data	MW 207.09; 9 heavy atoms; C4-Br growth vector + -SH warhead [1]
Comparator Or Baseline	2-(1H-Pyrazol-1-yl)ethane-1-thiol: MW 128.2, no growth vector; 2-(4-Bromo-1H-pyrazol-1-yl)ethanol: MW 191.03, no warhead; pyrazole thioether cathepsin S inhibitor lead: elaborated fragments with MW > 400 [2]
Quantified Difference	Target combines fragment-appropriate MW with both a synthetic elaboration handle and a potential covalent binding motif; elaborated pyrazole thioethers achieve cathepsin S IC₅₀ in submicromolar range [2]
Conditions	Fragment library design criteria (Rule of Three); cathepsin S inhibition assay: recombinant human enzyme, fluorogenic substrate [2]

Why This Matters

Procurement of this specific compound for fragment screening libraries maximizes the number of derivatization options per fragment hit, increasing the probability of successful hit-to-lead progression compared to mono-functional analogs.

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discov. Today 2003, 8, 876–877. View Source
• [2] Lee-Dutra, A.; et al. Discovery and SAR of Novel Pyrazole-Based Thioethers as Cathepsin S Inhibitors: Part 1. Bioorg. Med. Chem. Lett. 2010, 20, 2370–2374. View Source
• [3] Gehringer, M.; Laufer, S. A. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. J. Med. Chem. 2019, 62, 5673–5724. View Source

Synthetic Tractability: Direct Alkylation Versus Multi-Step Routes for Chloroethyl Precursor

The target compound can be synthesized via direct alkylation of 4-bromopyrazole with ethylene sulfide or 2-mercaptoethyl halides, whereas the commonly used precursor 4-bromo-1-(2-chloroethyl)-1H-pyrazole requires subsequent nucleophilic displacement with NaSH or thiourea hydrolysis to install the thiol functionality—a two-step sequence that introduces additional purification burden and potential yield losses [1]. In published procedures, the chloroethyl intermediate is reacted with in situ generated Na₂S₂ or Na₂Se₂ to form disulfide or diselenide ligands, confirming that the thiol oxidation state is ultimately required for downstream applications [2]. Procurement of the pre-formed thiol eliminates this redox manipulation step, reducing process mass intensity and improving atom economy in multi-step synthetic sequences.

Synthetic step economy

Cross-study comparable

1-step procurement vs 2-step chloroethyl route

Reduces process steps and reagent handling

Estimated 15–40% yield improvement; avoids thiolating reagents

Evidence Dimension	Synthetic step count to achieve N,S-bidentate ligand or thiol-terminated building block
Target Compound Data	1 step from 4-bromopyrazole (direct alkylation); commercially available from multiple vendors
Comparator Or Baseline	4-Bromo-1-(2-chloroethyl)-1H-pyrazole: requires 2 steps (chloroethylation then Sₙ2 displacement) to reach thiol or thioether; yields for displacement step typically 60–85% [2]
Quantified Difference	One synthetic step saved; estimated 15–40% yield improvement by avoiding thiol installation step (based on typical Sₙ2 displacement yields of 60–85%)
Conditions	Synthetic chemistry laboratory; alkylation of 4-bromopyrazole with 2-bromoethanethiol or ethylene sulfide under basic conditions [1]

Why This Matters

For process chemists scaling up ligand synthesis or medicinal chemists preparing focused libraries, procuring the thiol directly reduces development time by at least one synthetic step and avoids the handling of malodorous thiolating reagents on large scale.

• [1] Venkatachalam, T. K.; Sudbeck, E. A.; Uckun, F. M. Regioselective Synthesis of 1-[2-(Thio)ethyl]pyrazoles. Synth. Commun. 2001, 31, 3495–3502. View Source
• [2] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source

Procurement-Driven Application Scenarios for 2-(4-Bromo-1H-pyrazol-1-yl)ethane-1-thiol

Single-Source Precursor Synthesis of Palladium Chalcogenide Nanoparticles for Catalysis

The thiol group enables oxidative dimerization to bis[2-(4-bromopyrazol-1-yl)ethyl] disulfide, which serves as a ligand for dinuclear Pd(II) chalcogenolate complexes that thermally decompose to Pd₄Se and PdSe nanoparticles (8–26 nm). These nanoparticles catalyze Suzuki–Miyaura cross-coupling reactions with yields up to 96% within 2 hours [1]. Laboratories procuring the compound for this validated pathway benefit from a documented, reproducible protocol that is inaccessible from the alcohol or non-brominated analogs.

Fragment-Based Drug Discovery Targeting Cysteine Proteases or Bromodomains

With MW 207 Da and 9 heavy atoms, the compound meets Rule of Three criteria for fragment screening [2]. The C4-Br atom supports fragment elaboration via Suzuki coupling, while the thiol can engage as a reversible covalent warhead for cysteine protease targets. Pyrazole-based thioether fragments have demonstrated cathepsin S inhibition with submicromolar cellular potency when optimized from related scaffolds [3], providing class-level validation for investment in this chemotype.

Gold Surface Functionalization and Self-Assembled Monolayer (SAM) Formation

The terminal thiol group chemisorbs onto gold surfaces with Au–S binding energies of approximately 40–50 kcal/mol [4], enabling the formation of robust SAMs. The C4-bromine provides a post-assembly functionalization handle for on-surface cross-coupling chemistry. The alcohol analog 2-(4-bromo-1H-pyrazol-1-yl)ethanol binds only weakly (Au–O ~5–10 kcal/mol) and cannot form stable SAMs, making the thiol compound uniquely suited for surface chemistry applications requiring covalent anchoring.

Bifunctional Linker for Metal-Organic Framework (MOF) Post-Synthetic Modification

The compound serves as a heterobifunctional linker in which the thiol terminus coordinates to metal nodes or secondary building units within MOFs, while the C4-Br site remains available for subsequent Pd-catalyzed diversification [5]. This orthogonal reactivity profile is not achievable with either the alcohol analog (weak metal coordination) or the non-brominated thiol analog (no cross-coupling handle), positioning the compound as a privileged building block for constructing functionalized porous materials.

Application

Selection Property

Validation Focus

Pd chalcogenide nanoparticle synthesis

Thiol-disulfide redox chemistry

Suzuki coupling catalytic activity

Fragment-based drug discovery

Rule-of-three compliance & dual functionalization

Cysteine protease/bromodomain target engagement

Gold surface SAM formation

Thiol-Au chemisorption

SAM stability and post-assembly cross-coupling

MOF post-synthetic modification

Heterobifunctional linker reactivity

Orthogonal metal coordination and C4-Br diversification

• [1] Sharma, K. N.; Joshi, H.; Sharma, A. K.; Prakash, O.; Singh, A. K. Pyrazole-Stabilized Dinuclear Palladium(II) Chalcogenolates. Eur. J. Inorg. Chem. 2015, 2015, 4829–4838. View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discov. Today 2003, 8, 876–877. View Source
• [3] Lee-Dutra, A.; et al. Discovery and SAR of Novel Pyrazole-Based Thioethers as Cathepsin S Inhibitors: Part 1. Bioorg. Med. Chem. Lett. 2010, 20, 2370–2374. View Source
• [4] Häkkinen, H. The Gold–Sulfur Interface at the Nanoscale. Nat. Chem. 2012, 4, 443–455. View Source
• [5] Sharma, K. N.; Joshi, H.; Singh, V. V.; Singh, P.; Singh, A. K. Palladium(II) Complexes of Pyrazolated Thio/Selenoethers. Dalton Trans. 2013, 42, 3908–3918. View Source